Cas no 23746-41-0 (Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI))

Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI) structure
23746-41-0 structure
Product Name:Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI)
CAS No:23746-41-0
MF:C22H26N4O6S
MW:474.530044078827
CID:271772
PubChem ID:286033
Update Time:2025-04-19

Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1,1'-[sulfonylbis(2-nitro-4,1-phenylene)]bis- (9CI)
    • 1-[2-nitro-4-(3-nitro-4-piperidin-1-ylphenyl)sulfonylphenyl]piperidine
    • 0089
    • 4-Piperidino-3-nitrophenyl sulfone
    • AC1L64C9
    • AC1Q20KI
    • AmbscPOD_29
    • bis-(3-nitro-4-piperidino-phenyl)-sulfone
    • CTK4F2166
    • NSC143715
    • Oprea1_085865
    • Bis(4-piperidino-3-nitrophenyl)sulfone
    • MLS000561353
    • HMS2535G08
    • 23746-41-0
    • SMR000174368
    • AKOS000606264
    • SVXKYEHWQZMHLB-UHFFFAOYSA-N
    • NSC-143715
    • CHEMBL1448548
    • DTXSID90301492
    • 1-(2-Nitro-4-([3-nitro-4-(1-piperidinyl)phenyl]sulfonyl)phenyl)piperidine #
    • Inchi: 1S/C22H26N4O6S/c27-25(28)21-15-17(7-9-19(21)23-11-3-1-4-12-23)33(31,32)18-8-10-20(22(16-18)26(29)30)24-13-5-2-6-14-24/h7-10,15-16H,1-6,11-14H2
    • InChI Key: SVXKYEHWQZMHLB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCCCC1)(C1C=CC(=C(C=1)[N+](=O)[O-])N1CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 474.15748
  • Monoisotopic Mass: 474.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • Density: 1.371
  • Boiling Point: 692.4°C at 760 mmHg
  • Flash Point: 372.5°C
  • Refractive Index: 1.624
  • PSA: 126.9
  • LogP: 6.57360
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